Cas no 2229533-35-9 (4-(1,3-thiazol-2-yl)oxane-2,6-dione)

• Product Name: 4-(1,3-thiazol-2-yl)oxane-2,6-dione
• CAS No: 2229533-35-9
• MF: C₈H₇NO₃S
• MW: 197.211080789566
• CID: 6070116
• PubChem ID: 165675039
• Update Time: 2025-05-24

4-(1,3-thiazol-2-yl)oxane-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 4-(1,3-thiazol-2-yl)oxane-2,6-dione
• 2229533-35-9
• EN300-1806497

• Inchi： 1S/C8H7NO3S/c10-6-3-5(4-7(11)12-6)8-9-1-2-13-8/h1-2,5H,3-4H2
• InChI Key： ADUCBFDHVZRMSI-UHFFFAOYSA-N
• SMILES： S1C=CN=C1C1CC(=O)OC(C1)=O

Computed Properties

• Exact Mass: 197.01466426g/mol
• Monoisotopic Mass: 197.01466426g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 84.5Ų

Additional information on 4-(1,3-thiazol-2-yl)oxane-2,6-dione

4-(1,3-Thiazol-2-yl)oxane-2,6-dione: A Comprehensive Overview

4-(1,3-Thiazol-2-yl)oxane-2,6-dione (CAS No. 2229533-35-9) is a compound of significant interest in the fields of organic chemistry and materials science. This molecule is characterized by its unique structure, which combines a thiazole ring with an oxane dione framework. The thiazole moiety, a five-membered heterocycle containing sulfur and nitrogen atoms, is known for its versatile reactivity and applications in various chemical reactions. The oxane dione component, on the other hand, introduces additional functional groups that enhance the compound's versatility and potential for further modification.

The synthesis of 4-(1,3-thiazol-2-yl)oxane-2,6-dione has been extensively studied in recent years. Researchers have developed efficient methods to construct this compound using a variety of starting materials and catalytic systems. For instance, one approach involves the condensation of thioamide derivatives with diketones under specific reaction conditions. This method not only ensures high yields but also allows for the incorporation of additional functional groups to tailor the properties of the final product.

One of the most promising applications of 4-(1,3-thiazol-2-yl)oxane-2,6-dione lies in its use as a precursor for advanced materials. Recent studies have demonstrated that this compound can serve as a building block for constructing two-dimensional (2D) covalent organic frameworks (COFs). These frameworks exhibit exceptional stability and porosity, making them ideal candidates for gas storage and catalytic applications. The ability to integrate the thiazole ring into such structures opens up new possibilities for designing materials with tailored functionalities.

In addition to its role in materials science, 4-(1,3-thiazol-2-yl)oxane-2,6-dione has also shown potential in medicinal chemistry. The thiazole moiety is known to exhibit bioactivity across a range of biological systems. By modifying the oxane dione portion of the molecule, researchers have been able to create derivatives with enhanced pharmacological properties. For example, certain analogs have demonstrated anti-inflammatory and antioxidant activities in vitro, suggesting their potential as leads for drug development.

The physical and chemical properties of 4-(1,3-thiazol-2-yl)oxane-2,6-dione have been thoroughly investigated to better understand its behavior under various conditions. Studies on its thermal stability reveal that the compound can withstand moderate heating without significant decomposition. Its solubility in common organic solvents has also been characterized, providing valuable insights into its suitability for different synthetic routes and applications.

From an environmental perspective, understanding the degradation pathways of 4-(1,3-thiazol-2-yl)oxane-2,6-dione is crucial for assessing its impact on ecosystems. Recent research has focused on photodegradation and biodegradation processes under controlled laboratory conditions. These studies suggest that the compound undergoes gradual breakdown under UV light exposure and microbial action, although further investigations are needed to fully understand its environmental fate.

In conclusion, 4-(1,3-thiazol-2-yl)oxane-2,6-dione (CAS No. 2229533-35-9) represents a versatile platform for exploring new chemical transformations and material designs. Its unique structure and reactivity make it an invaluable tool in both academic research and industrial applications. As ongoing studies continue to uncover new aspects of this compound's properties and potential uses, it is poised to play an increasingly important role in advancing modern chemistry.